Cas no 2034358-58-0 ((3-(3,4-dihydroisoquinolin-2(1H)-yl)pyrrolidin-1-yl)(2-phenylthiazol-4-yl)methanone)

• Product Name: (3-(3,4-dihydroisoquinolin-2(1H)-yl)pyrrolidin-1-yl)(2-phenylthiazol-4-yl)methanone
• CAS No: 2034358-58-0
• MF: C₂₃H₂₃N₃OS
• MW: 389.51322388649
• CID: 5551328
• PubChem ID: 91814699
• Update Time: 2025-06-13

(3-(3,4-dihydroisoquinolin-2(1H)-yl)pyrrolidin-1-yl)(2-phenylthiazol-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• F6472-8340
• 2-[1-(2-phenyl-1,3-thiazole-4-carbonyl)pyrrolidin-3-yl]-1,2,3,4-tetrahydroisoquinoline
• AKOS025316796
• [3-(3,4-dihydro-1H-isoquinolin-2-yl)pyrrolidin-1-yl]-(2-phenyl-1,3-thiazol-4-yl)methanone
• (3-(3,4-dihydroisoquinolin-2(1H)-yl)pyrrolidin-1-yl)(2-phenylthiazol-4-yl)methanone
• 2034358-58-0

• Inchi： 1S/C23H23N3OS/c27-23(21-16-28-22(24-21)18-7-2-1-3-8-18)26-13-11-20(15-26)25-12-10-17-6-4-5-9-19(17)14-25/h1-9,16,20H,10-15H2
• InChI Key： DCYCHXZSKZEIKQ-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC(=C1)C(N1CCC(C1)N1CC2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 389.15618354g/mol
• Monoisotopic Mass: 389.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 64.7Ų

Additional information on (3-(3,4-dihydroisoquinolin-2(1H)-yl)pyrrolidin-1-yl)(2-phenylthiazol-4-yl)methanone

Introduction to (3-(3,4-dihydroisoquinolin-2(1H)-yl)pyrrolidin-1-yl)(2-phenylthiazol-4-yl)methanone (CAS No. 2034358-58-0)

(3-(3,4-dihydroisoquinolin-2(1H)-yl)pyrrolidin-1-yl)(2-phenylthiazol-4-yl)methanone (CAS No. 2034358-58-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications and has been the subject of numerous recent studies.

The molecular structure of (3-(3,4-dihydroisoquinolin-2(1H)-yl)pyrrolidin-1-yl)(2-phenylthiazol-4-yl)methanone is composed of a pyrrolidine ring, a 3,4-dihydroisoquinoline moiety, and a phenylthiazole group. These structural elements contribute to its diverse biological activities and pharmacological properties. The presence of the pyrrolidine ring provides flexibility and conformational stability, while the 3,4-dihydroisoquinoline moiety is known for its ability to interact with various biological targets. The phenylthiazole group adds to the compound's hydrophobicity and enhances its binding affinity to specific receptors.

Recent research has focused on the potential therapeutic applications of (3-(3,4-dihydroisoquinolin-2(1H)-yl)pyrrolidin-1-yl)(2-phenylthiazol-4-yl)methanone. One notable area of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes and are important targets for drug discovery. Studies have shown that this compound can selectively bind to specific GPCRs, modulating their activity and potentially offering new avenues for treating diseases such as neurological disorders and cancer.

In addition to its GPCR modulation properties, (3-(3,4-dihydroisoquinolin-2(1H)-yl)pyrrolidin-1-yl)(2-phenylthiazol-4-yl)methanone has also been investigated for its anti-inflammatory effects. Inflammatory diseases are a significant health burden globally, and there is a continuous need for new therapeutic agents with improved efficacy and safety profiles. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that it may have potential as an anti-inflammatory agent in the treatment of conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (3-(3,4-dihydroisoquinolin-2(1H)-yl)pyrrolidin-1-yl)(2-phenylthiazol-4-yl)methanone have also been studied extensively. Its oral bioavailability and metabolic stability are important factors that influence its potential as a therapeutic agent. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. These properties make it an attractive candidate for further development as a drug candidate.

Toxicity studies are essential for evaluating the safety profile of any potential therapeutic agent. Preliminary toxicity assessments of (3-(3,4-dihydroisoquinolin-2(1H)-yl)pyrrolidin-1-yl)(2-phenylthiazol-4-yl)methanone have indicated that it has low toxicity at therapeutic doses. However, more comprehensive toxicological evaluations are necessary to ensure its safety in clinical settings.

The synthesis of (3-(3,4-dihydroisoquinolin-2(1H)-yl)pyrrolidin-1-yl)(2-phenylthiazol-4-yl)methanone involves multi-step chemical reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic chemistry have led to the development of more efficient synthetic routes for this compound. These improvements not only enhance the scalability of production but also reduce the environmental impact associated with chemical synthesis.

In conclusion, (3-(3,4-dihydroisoquinolin-2(1H)-yl)pyrrolidin-1-y l)(2 - phen yl th iaz ol - 4 - yl )meth an one (CAS No. 2034358 - 58 - 0 ) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. Ongoing studies continue to explore its mechanisms of action, pharmacological properties, and potential clinical applications, contributing to the advancement of drug discovery and development.